Cas no 1805343-40-1 (2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805343-40-1
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4854098
• Update Time: 2025-10-24

2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-4-1-3(2-13)12-7(11)5(4)6(9)10/h1-2,6H,(H2,11,12)
• InChI Key： ZIXDNAOISYDKQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

Professional Introduction to 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805343-40-1)

2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde, with the CAS number 1805343-40-1, is a highly specialized intermediate compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, which is renowned for its broad range of applications in medicinal chemistry due to its unique structural and electronic properties. The presence of multiple functional groups, including an amino group, a chloro substituent, a difluoromethyl group, and an aldehyde moiety, makes this compound a versatile building block for the synthesis of more complex molecules.

The significance of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde lies in its potential applications across various domains of chemical biology and drug discovery. The aldehyde group, in particular, serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic compounds. These derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a difluoromethyl group further enhances the metabolic stability and binding affinity of the resulting molecules, making them more suitable for therapeutic use.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacokinetic profiles. The structural features of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde align well with these demands. For instance, studies have demonstrated that pyridine derivatives containing electron-withdrawing groups like chloro and difluoromethyl can modulate enzyme activity effectively. This has led to the exploration of such compounds in the development of kinase inhibitors, which are crucial in targeted cancer therapies.

The synthesis of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. The process typically begins with the functionalization of a pyridine core, followed by selective introduction of the amino, chloro, and difluoromethyl groups. The final step often involves formylation at the 6-position to yield the aldehyde derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent pharmaceutical standards.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic pathways. Researchers have leveraged its aldehyde functionality to develop novel methods for constructing complex molecular architectures. For example, it has been used as a precursor in the synthesis of tetrazole derivatives, which exhibit potent biological activities. The versatility of 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde underscores its importance as a key intermediate in drug discovery pipelines.

In addition to its role in small-molecule drug development, this compound has found applications in materials science and agrochemical research. The unique electronic properties conferred by its substituents make it a valuable component in designing organic semiconductors and ligands for metal catalysis. Furthermore, its structural motifs have inspired the development of novel pesticides with enhanced efficacy and environmental compatibility.

The latest advancements in computational chemistry have further enhanced our understanding of how 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as an inhibitor or modulator of enzyme function. These insights have guided the optimization of lead structures towards improved pharmacological profiles.

The safety and handling protocols for working with 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde are stringent but well-established due to its reactive nature. Proper storage conditions are essential to prevent degradation, while personal protective equipment (PPE) should be worn to minimize exposure risks. Despite these precautions, researchers continue to explore innovative ways to utilize this compound safely and efficiently in their studies.

The future prospects for 2-Amino-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde are bright, given its multifaceted applications and ongoing research efforts. As new synthetic methodologies emerge and our understanding of biological systems deepens, this compound is poised to play an even greater role in advancing both pharmaceuticals and materials science. Its unique combination of structural features ensures that it remains a cornerstone in the arsenal of molecular building blocks available to chemists today.